Cas no 174064-00-7 (Tetradec-7-yne-6,9-diol)

Tetradec-7-yne-6,9-diol Properties

Names and Identifiers

• Tetradec-7-yne-6,9-diol
• 7-Tetradecyn-6,9-diol
• 7-Tetradecyne-6,9-diol
• TIMTEC-BB SBB008953
• 7-TETRADECYN-6,9-DIOL, 95%,
• AKOS015914314
• 7-TETRADECYN-6,9-DIOL
• DTXSID20461639
• 174064-00-7
• SCHEMBL736168
• 7-TETRADECYNE-6,9-DIOL
• +Expand

• InChIKey： GQHFRBUSENSDPM-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H26O2/c1-3-5-7-9-13(15)11-12-14(16)10-8-6-4-2/h13-16H,3-10H2,1-2H3
• SMILES： CCCCCC(C#CC(CCCCC)O)O

Computed Properties

• Exact Mass: 226.19300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 226.193280068g/mol
• Heavy Atom Count: 16
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 2.87220
• PSA: 40.46000
• Boiling Point: 251.9 °C at 760 mmHg
• Flash Point: 96.8 °C
• Density: 0.948